N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(2-ethoxyphenyl)oxalamide

• IUPAC Name: N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C22H25N5O3/c1-2-30-19-8-4-3-7-18(19)26-22(29)21(28)25-15-16-9-12-27(13-10-16)20-17(14-23)6-5-11-24-20/h3-8,11,16H,2,9-10,12-13,15H2,1H3,(H,25,28)(H,26,29)
• InChI Key: DGXUYEZLUJUWMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C22H25N5O3
• Molecular Weight: 407.5 g/mol

Description

N1-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-N2-(2-ethoxyphenyl)oxalamide, also known as Compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Impurity Identification in Drug Synthesis

Research on the identification, isolation, and synthesis of impurities in pharmaceuticals, such as Repaglinide, a drug used to treat diabetes, highlights the importance of understanding and controlling the chemical synthesis processes of complex molecules. The study identified and characterized several new impurities using advanced chromatographic and spectroscopic techniques, emphasizing the role of analytical chemistry in ensuring drug purity and safety (Prasad Kancherla et al., 2018).

Drug Design and Synthesis

The design and synthesis of novel compounds with potential therapeutic applications, such as antiplatelet agents, highlight the ongoing efforts in medicinal chemistry to discover and optimize drug candidates. Studies in this area often involve structure-activity relationship (SAR) analysis to improve drug efficacy and reduce side effects, underscoring the scientific applications of compounds like the one in drug discovery processes (K. Youssef et al., 2011).

Molecular Modeling and Biological Evaluation

Investigations into the molecular docking and biological evaluation of compounds, particularly those targeting specific receptors or biological pathways, provide critical insights into the mechanism of action and potential therapeutic uses of new chemical entities. For instance, studies on dopaminergic ligands demonstrate how computational and experimental approaches are combined to identify compounds with desired biological activities, offering a framework for exploring the applications of structurally complex molecules in neuroscience (J. Penjišević et al., 2016).

Novel Synthetic Methodologies

Research on new synthetic methodologies, such as the development of one-pot reactions for the synthesis of oxalamides, is crucial for expanding the toolbox of organic synthesis. These studies not only enhance the efficiency of chemical synthesis but also open up new avenues for the creation and functionalization of molecules with potential research and therapeutic applications (V. Mamedov et al., 2016).